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Compound of Interest

Compound Name: Koavone

Cat. No.: B1176428 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

Subject: Analysis of "Koavone" and its mechanism of action in vitro.

Following a comprehensive review of scientific and commercial literature, it has been

determined that "Koavone" is a synthetic aroma chemical utilized within the fragrance industry.

It is not a therapeutic agent or a compound subject to in vitro studies for drug development

purposes. Consequently, there is no available data on its mechanism of action, signaling

pathways, or related experimental protocols in a biological context.

This document serves to clarify the nature of Koavone based on the available information and

explains the absence of the initially requested technical data.

Chemical Identity and Properties
Koavone is the trade name for a fragrance ingredient. Chemically, it is identified as a mixture

of isomers of 3,4,5,6,6-pentamethylhept-3-en-2-one.[1][2] It is a synthetic substance that does

not occur in nature.[1]

Table 1: Chemical and Physical Properties of Koavone
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Property Value

IUPAC Name (Z)-3,4,5,6,6-pentamethylhept-3-en-2-one[2]

Molecular Formula C12H22O

Molar Mass 182 g/mol [1]

Appearance Colorless to pale yellow liquid[1]

Odor Profile
Woody, floral, violet, with amber and orris

facets[3][4][5]

Purity ≥ 90% (sum of 5 isomers)[1]

Boiling Point 200 °C[1]

Flash Point 85.56 °C[4]

Density 0.87 g/cm³[1]

Primary Application and Function
The sole application of Koavone is as a fragrance ingredient in a variety of consumer products.

Its primary function is to impart a specific scent, described as a complex of woody, floral, and

powdery notes.[1][3] It is particularly valued for its ability to create or enhance orris and violet

accords in perfumes.[1]

Common applications include:

Perfumes and fine fragrances[3]

Cosmetics and personal care products[1][3]

Soaps and detergents[1][3]

Candles and air fresheners[1]

Absence of In Vitro Biological Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

http://www.thegoodscentscompany.com/data/rw1033712.html
https://eng.hekserij.nl/shop/fragrance-raw-material/search-by-type/aroma-chemicals/koavone-iff/
https://eng.hekserij.nl/shop/fragrance-raw-material/search-by-type/aroma-chemicals/koavone-iff/
https://www.chemicalbull.com/products/koavone
https://www.thegoodscentscompany.com/data/rw1033711.html
https://perfumeextract.co.uk/product/koavone/
https://eng.hekserij.nl/shop/fragrance-raw-material/search-by-type/aroma-chemicals/koavone-iff/
https://eng.hekserij.nl/shop/fragrance-raw-material/search-by-type/aroma-chemicals/koavone-iff/
https://www.thegoodscentscompany.com/data/rw1033711.html
https://eng.hekserij.nl/shop/fragrance-raw-material/search-by-type/aroma-chemicals/koavone-iff/
https://www.benchchem.com/product/b1176428?utm_src=pdf-body
https://eng.hekserij.nl/shop/fragrance-raw-material/search-by-type/aroma-chemicals/koavone-iff/
https://www.chemicalbull.com/products/koavone
https://eng.hekserij.nl/shop/fragrance-raw-material/search-by-type/aroma-chemicals/koavone-iff/
https://www.chemicalbull.com/products/koavone
https://eng.hekserij.nl/shop/fragrance-raw-material/search-by-type/aroma-chemicals/koavone-iff/
https://www.chemicalbull.com/products/koavone
https://eng.hekserij.nl/shop/fragrance-raw-material/search-by-type/aroma-chemicals/koavone-iff/
https://www.chemicalbull.com/products/koavone
https://eng.hekserij.nl/shop/fragrance-raw-material/search-by-type/aroma-chemicals/koavone-iff/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A thorough search of scientific databases and literature has yielded no studies pertaining to the

in vitro mechanism of action of Koavone in a biological or pharmacological context. The

research on this compound is limited to its olfactory properties and its application in perfumery.

Therefore, the core requirements of the initial request, including:

Quantitative data on biological activity (e.g., IC50, EC50)

Detailed experimental protocols for in vitro assays

Diagrams of signaling pathways

cannot be fulfilled. The absence of this information is due to the fact that Koavone is not

investigated for therapeutic purposes.

Logical Relationship of Koavone's Intended Use
To visualize the context in which Koavone is utilized, the following diagram illustrates its

intended application workflow.

Chemical Synthesis Fragrance Application

Petrochemicals Chemical Synthesis
(e.g., Aldol Condensation) Crude Koavone Purification Koavone (Mixture of Isomers) Fragrance House

(e.g., IFF) Perfumery Compounding Consumer Product Formulation
(e.g., Perfume, Soap) End User

Click to download full resolution via product page

Caption: Workflow of Koavone from synthesis to end-user application.

Conclusion:

The inquiry into the in vitro mechanism of action of Koavone has led to the conclusion that the

compound is exclusively an aroma chemical with no documented therapeutic applications or

biological studies in the requested context. The information provided herein clarifies the nature

of Koavone and its role in the fragrance industry. For researchers and professionals in drug
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development, it is important to note that Koavone is not a relevant subject for pharmacological

investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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